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16-Dehydroprogesterone 16-Dehydroprogesterone 16,17-didehydroprogesterone is a 20-oxo steroid, a 3-oxo-Delta(4) steroid and an enone. It is functionally related to a progesterone.
Brand Name: Vulcanchem
CAS No.: 1096-38-4
VCID: VC21070768
InChI: InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,12,16,18-19H,4-5,7-11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
SMILES: CC(=O)C1=CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol

16-Dehydroprogesterone

CAS No.: 1096-38-4

Cat. No.: VC21070768

Molecular Formula: C21H28O2

Molecular Weight: 312.4 g/mol

* For research use only. Not for human or veterinary use.

16-Dehydroprogesterone - 1096-38-4

Specification

Description 16,17-didehydroprogesterone is a 20-oxo steroid, a 3-oxo-Delta(4) steroid and an enone. It is functionally related to a progesterone.
CAS No. 1096-38-4
Molecular Formula C21H28O2
Molecular Weight 312.4 g/mol
IUPAC Name (8R,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,12,16,18-19H,4-5,7-11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
Standard InChI Key VRRHHTISESGZFN-RKFFNLMFSA-N
Isomeric SMILES CC(=O)C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
SMILES CC(=O)C1=CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Canonical SMILES CC(=O)C1=CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Melting Point 185 - 187 °C

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